Cas no 1936484-45-5 (methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate)

• Product Name: methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate
• CAS No: 1936484-45-5
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5182482
• Update Time: 2026-03-05

methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate

• Inchi： 1S/C10H18N2O4/c1-9(2,3)16-8(14)12-10(5-11-6-10)7(13)15-4/h11H,5-6H2,1-4H3,(H,12,14)
• InChI Key： JHJPQJYZJFHADH-UHFFFAOYSA-N
• SMILES： N1CC(NC(OC(C)(C)C)=O)(C(OC)=O)C1

Additional information on methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate

Research Brief on Methyl 3-{[(tert-Butoxy)carbonyl]amino}azetidine-3-carboxylate (CAS: 1936484-45-5): Recent Advances and Applications

Methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate (CAS: 1936484-45-5) is a key intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel drug candidates, owing to its unique azetidine ring structure, which imparts conformational rigidity and enhances binding affinity to target proteins. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and emerging trends in its utilization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate as a building block for the synthesis of protease inhibitors. The research team employed a multi-step synthetic route to incorporate this intermediate into a series of compounds targeting viral proteases, achieving significant improvements in inhibitory activity compared to previous analogs. The study underscored the compound's role in optimizing pharmacokinetic properties, such as metabolic stability and oral bioavailability.

In parallel, advancements in green chemistry have explored eco-friendly synthetic pathways for this intermediate. A recent ACS Sustainable Chemistry & Engineering article reported a solvent-free, catalytic method for its preparation, reducing waste generation and improving yield. This innovation aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

The compound's versatility is further evidenced by its application in peptide mimetics. Research published in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into constrained peptidomimetics, enhancing proteolytic resistance while maintaining target engagement. Such developments are particularly relevant for therapeutic areas like oncology and infectious diseases, where peptide-based drugs face stability challenges.

Emerging patent literature (2023-2024) reveals an expanding scope of applications, including its use in radiopharmaceuticals and as a linker in antibody-drug conjugates (ADCs). These developments position methyl 3-{[(tert-butoxy)carbonyl]amino}azetidine-3-carboxylate as a critical component in next-generation bioconjugation strategies.

Future research directions appear to focus on derivatization strategies to access novel azetidine-containing scaffolds, with computational chemistry playing an increasing role in predicting optimal substitutions. The compound's commercial availability (purity ≥98%) from major chemical suppliers facilitates its adoption across research laboratories, though challenges remain in large-scale production optimization.